(E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium

• CAS No.: 92670-22-9
• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: (E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium
• InChI: InChI=1S/C6H14N2O2/c1-5(2)7(9)8(10)6(3)4/h5-6H,1-4H3/b8-7+
• InChI Key: RPXUZCYBFILIMM-BQYQJAHWSA-N
• Isomeric SMILES: CC(C)/[N+](=[N+](/C(C)C)\[O-])/[O-]
• Canonical SMILES: CC(C)[N+](=[N+](C(C)C)[O-])[O-]

Description

(E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium is a complex organic compound with unique structural features. This compound is characterized by the presence of two oxido groups and two azaniumylidene groups, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium typically involves the reaction of propan-2-ylamine with an oxidizing agent under controlled conditions. The reaction is carried out in a solvent such as dichloromethane or acetonitrile, and the temperature is maintained at around 0-5°C to ensure the stability of the intermediate products. The reaction is monitored using techniques such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the formation of the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactors and continuous flow systems. The reactants are fed into the reactor at a controlled rate, and the reaction is carried out under optimized conditions to maximize yield and minimize by-products. The product is then purified using techniques such as distillation, crystallization, or chromatography.

Chemical Reactions Analysis

Types of Reactions

(E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium undergoes various types of chemical reactions, including:

Oxidation: The compound can be further oxidized to form higher oxidation state products.

Reduction: It can be reduced to form lower oxidation state products.

Substitution: The oxido and azaniumylidene groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents such as halogens, alkyl halides, and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxides, while reduction may yield amines or other reduced forms.

Scientific Research Applications

(E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biochemical effects. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Thiosulfate: An oxyanion of sulfur with similar oxidation states.

2-Fluorodeschloroketamine: A dissociative anesthetic with structural similarities.

Uniqueness

(E)-oxido-[oxido(propan-2-yl)azaniumylidene]-propan-2-ylazanium is unique due to its specific combination of oxido and azaniumylidene groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.